![molecular formula C12H13Cl2N5 B1678289 Palatrigine CAS No. 98410-36-7](/img/structure/B1678289.png)
Palatrigine
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Overview
Description
Palatrigine: is a small molecule drug known for its angiotensin-converting enzyme inhibitory and beta-adrenergic receptor blocking properties . It is primarily used in the treatment of cardiovascular diseases, particularly for managing arrhythmias . The molecular formula of this compound is C12H13Cl2N5 .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Palatrigine involves the reaction of 2,3-dichlorophenylamine with isopropyl isocyanate to form an intermediate, which is then cyclized with hydrazine hydrate to yield the final product . The reaction conditions typically involve heating the mixture under reflux and using solvents like dimethyl sulfoxide (DMSO) for dissolution .
Industrial Production Methods: Industrial production of this compound follows a similar synthetic route but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the final product . The mother liquor preparation method involves dissolving the drug in DMSO to achieve the desired concentration .
Chemical Reactions Analysis
Types of Reactions: Palatrigine undergoes various chemical reactions, including:
Oxidation: this compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: It can be reduced to form amines or other reduced derivatives.
Substitution: this compound can undergo substitution reactions where one or more of its functional groups are replaced by other groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents like lithium aluminum hydride and sodium borohydride are used.
Substitution: Reagents like halogens, alkylating agents, and nucleophiles are commonly used.
Major Products: The major products formed from these reactions include various derivatives of this compound, such as oxides, amines, and substituted compounds .
Scientific Research Applications
Chemistry: Palatrigine is used as a reference compound in studies involving angiotensin-converting enzyme inhibitors and beta-adrenergic receptor blockers .
Biology: In biological research, this compound is used to study its effects on cardiovascular systems, particularly its role in managing arrhythmias .
Medicine: this compound is being explored for its potential therapeutic applications in treating cardiovascular diseases, including arrhythmias and hypertension .
Industry: In the pharmaceutical industry, this compound is used in the development of new cardiovascular drugs and as a standard for quality control in drug manufacturing .
Mechanism of Action
Palatrigine exerts its effects by inhibiting angiotensin-converting enzyme and blocking beta-adrenergic receptors . This dual mechanism helps in reducing blood pressure and managing arrhythmias. The inhibition of angiotensin-converting enzyme prevents the conversion of angiotensin I to angiotensin II, a potent vasoconstrictor, thereby reducing blood pressure . The blockade of beta-adrenergic receptors reduces heart rate and myocardial contractility, further aiding in the management of arrhythmias .
Comparison with Similar Compounds
Similar Compounds:
Zabicipril: Another angiotensin-converting enzyme inhibitor used in hypertension research.
Isocrenatoside: A cyclic octapeptide with angiotensin-converting enzyme inhibitory properties.
L-Isoleucyl-L-arginine: A dipeptide that acts as a potent angiotensin-converting enzyme inhibitor.
Uniqueness: Palatrigine is unique due to its dual mechanism of action, combining angiotensin-converting enzyme inhibition with beta-adrenergic receptor blockade . This dual action makes it particularly effective in managing cardiovascular diseases, offering a broader therapeutic scope compared to compounds with a single mechanism of action .
Properties
98410-36-7 | |
Molecular Formula |
C12H13Cl2N5 |
Molecular Weight |
298.17 g/mol |
IUPAC Name |
6-(2,3-dichlorophenyl)-3-imino-2-propan-2-yl-1,2,4-triazin-5-amine |
InChI |
InChI=1S/C12H13Cl2N5/c1-6(2)19-12(16)17-11(15)10(18-19)7-4-3-5-8(13)9(7)14/h3-6H,1-2H3,(H3,15,16,17) |
InChI Key |
XJQJAFGEQVKYNF-UHFFFAOYSA-N |
SMILES |
CC(C)N1C(=N)N=C(C(=N1)C2=C(C(=CC=C2)Cl)Cl)N |
Canonical SMILES |
CC(C)N1C(=N)N=C(C(=N1)C2=C(C(=CC=C2)Cl)Cl)N |
Appearance |
Solid powder |
98410-36-7 | |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
5(3)-amino-6-(2,3-dichlorophenyl)-2,3(2,5)-dihydro-3(5)-imino-2-isopropyl-1,2,4-triazine BW A256C BWA 256C BWA-256-C BWA-256C palatrigine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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